Cas no 1805448-84-3 (3-Amino-2-chloro-5-(trifluoromethyl)benzyl chloride)

• Product Name: 3-Amino-2-chloro-5-(trifluoromethyl)benzyl chloride
• CAS No: 1805448-84-3
• MF: C₈H₆Cl₂F₃N
• MW: 244.041150569916
• CID: 4981834
• Update Time: 2025-05-20

3-Amino-2-chloro-5-(trifluoromethyl)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-chloro-5-(trifluoromethyl)benzyl chloride

• Inchi： 1S/C8H6Cl2F3N/c9-3-4-1-5(8(11,12)13)2-6(14)7(4)10/h1-2H,3,14H2
• InChI Key： YIXUDRWQGRMFKG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CC=1CCl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 3.1
• Topological Polar Surface Area: 26

Additional information on 3-Amino-2-chloro-5-(trifluoromethyl)benzyl chloride

Professional Introduction to Compound with CAS No. 1805448-84-3 and Product Name: 3-Amino-2-chloro-5-(trifluoromethyl)benzyl chloride

The compound with CAS No. 1805448-84-3 and the product name 3-Amino-2-chloro-5-(trifluoromethyl)benzyl chloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The presence of both amino and chloro substituents, along with a trifluoromethyl group, makes this benzyl chloride derivative a versatile intermediate for various chemical transformations.

In recent years, the pharmaceutical industry has seen a surge in the demand for novel intermediates that can facilitate the synthesis of complex molecules. 3-Amino-2-chloro-5-(trifluoromethyl)benzyl chloride stands out as a promising candidate due to its ability to participate in a wide range of reactions, including nucleophilic substitution, condensation reactions, and cross-coupling processes. These reactions are fundamental to the construction of heterocyclic compounds, which are prevalent in many modern drugs.

The trifluoromethyl group is particularly noteworthy in this context. Its electron-withdrawing nature not only enhances the reactivity of the aromatic ring but also contributes to the metabolic stability of the resulting drug candidates. This feature is highly valued in medicinal chemistry, as it can improve the pharmacokinetic properties of a drug, such as its bioavailability and duration of action.

Recent studies have highlighted the utility of 3-Amino-2-chloro-5-(trifluoromethyl)benzyl chloride in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. The amino group provides a handle for further functionalization, allowing chemists to attach various pharmacophores that enhance binding affinity and selectivity.

The chloro substituent on the benzyl ring adds another layer of reactivity, enabling transformations such as palladium-catalyzed cross-coupling reactions. These reactions are crucial for constructing complex molecular architectures and have been instrumental in the development of next-generation therapeutics. The versatility of 3-Amino-2-chloro-5-(trifluoromethyl)benzyl chloride makes it a valuable building block for synthetic chemists working on diverse therapeutic areas.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties conferred by the trifluoromethyl group make it an attractive candidate for use in organic electronics and liquid crystal displays (LCDs). The ability to fine-tune these properties through structural modifications opens up new avenues for innovation in this field.

The synthesis of 3-Amino-2-chloro-5-(trifluoromethyl)benzyl chloride involves well-established organic chemistry techniques, ensuring scalability and reproducibility. The starting materials are readily available, and the reaction conditions can be optimized to minimize byproducts and maximize yield. This accessibility makes it an attractive choice for both academic research laboratories and industrial settings.

As our understanding of biological systems continues to evolve, so does our need for sophisticated chemical tools to probe these systems. 3-Amino-2-chloro-5-(trifluoromethyl)benzyl chloride exemplifies how a single compound can serve multiple roles across different disciplines. Its applications in drug discovery, materials science, and synthetic chemistry underscore its importance as a versatile intermediate.

In conclusion, 3-Amino-2-chloro-5-(trifluoromethyl)benzyl chloride (CAS No. 1805448-84-3) is a multifaceted compound with significant potential across multiple scientific domains. Its unique structural features make it an invaluable tool for chemists working on cutting-edge research projects aimed at developing new drugs and materials. As research progresses, we can expect to see even more innovative applications emerging from this remarkable molecule.